![molecular formula C12H17NO2S B3430864 4-Cyclohexanesulfonylphenylamine CAS No. 86810-84-6](/img/structure/B3430864.png)
4-Cyclohexanesulfonylphenylamine
Overview
Description
4-Cyclohexanesulfonylphenylamine (4-CSA) is a cyclic amine that is of interest to scientists, chemists, and pharmacists due to its unique properties and potential applications. It is a versatile compound that can be used in a variety of ways, including as a reagent in organic synthesis, as a drug target, and as a tool for studying biochemical and physiological processes.
Scientific Research Applications
4-Cyclohexanesulfonylphenylamine has a wide range of scientific research applications. It can be used as a reagent in organic synthesis, as a drug target, and as a tool for studying biochemical and physiological processes. In addition, this compound can be used as a ligand in the synthesis of new pharmaceuticals and as a building block in the synthesis of complex molecules. It can also be used as a catalyst in the synthesis of polymers and as a tool in the study of enzyme kinetics.
Mechanism of Action
The mechanism of action of 4-Cyclohexanesulfonylphenylamine is not fully understood. However, it is believed to act as a reversible inhibitor of the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins. This compound is also thought to interact with other enzymes, such as lipoxygenase, which is responsible for the production of leukotrienes.
Biochemical and Physiological Effects
This compound has a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and pain, as well as to inhibit platelet aggregation. It has also been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, and to reduce the production of prostaglandins and leukotrienes. In addition, this compound has been shown to reduce the growth of tumors in animal models.
Advantages and Limitations for Lab Experiments
The main advantages of using 4-Cyclohexanesulfonylphenylamine in lab experiments are its relatively low cost and its versatility. It can be used in a variety of ways, including as a reagent in organic synthesis, as a drug target, and as a tool for studying biochemical and physiological processes. However, it should be noted that this compound is a relatively new compound and its effects and mechanisms of action are still being studied. Therefore, it is important to be aware of the potential risks associated with using this compound in lab experiments.
Future Directions
There are a number of potential future directions for the use of 4-Cyclohexanesulfonylphenylamine. For example, it could be used in the development of new drugs for the treatment of inflammation and pain. It could also be used as a tool to study the mechanism of action of other drugs, such as those used to treat cancer. In addition, this compound could be used to develop new biomaterials and polymers, as well as to study the mechanism of action of enzymes. Finally, this compound could be used to study the effect of drugs on the human body and to develop new methods for drug delivery.
properties
IUPAC Name |
4-cyclohexylsulfonylaniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2S/c13-10-6-8-12(9-7-10)16(14,15)11-4-2-1-3-5-11/h6-9,11H,1-5,13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYABHXCKDQJUNJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)S(=O)(=O)C2=CC=C(C=C2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401300518 | |
Record name | 4-(Cyclohexylsulfonyl)benzenamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401300518 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
86810-84-6 | |
Record name | 4-(Cyclohexylsulfonyl)benzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=86810-84-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(Cyclohexylsulfonyl)benzenamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401300518 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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